8-Hydroxy-ar-turmerone

• Molecular Formula: C15H20O2
• Molecular Weight: 232.32 g/mol
• InChI: InChI=1S/C15H20O2/c1-10(2)9-14(16)15(17)12(4)13-7-5-11(3)6-8-13/h5-9,12,15,17H,1-4H3/t12-,15+/m1/s1
• InChIKey: GEYUWGLUFTZZAX-DOMZBBRYSA-N

8-Hydroxy-ar-turmerone: Procurement Overview for a Hydroxylated Sesquiterpenoid Natural Product

8-Hydroxy-ar-turmerone (CAS 949081-09-8, C15H20O2, MW 232.32) is a hydroxylated sesquiterpenoid isolated from Kelussia odoratissima [1] and Curcuma longa . This compound belongs to the bisabolane-type sesquiterpenoid class and is structurally characterized by a hydroxyl group at the C8 position that distinguishes it from its parent analog, ar-turmerone [2]. Its procurement is relevant for research programs investigating anticancer mechanisms, neural stem cell modulation, and bioactivity comparisons within the turmerone family.

Comparative Probe Hydroxylated sesquiterpenoid for SAR and target engagement studies vs. parent compound

In Vivo Model Context Reported breast cancer model-response with apoptosis pathway activation

Analytical Traceability Multi-vendor QC with defined stereochemistry and spectroscopic confirmation

• [1] Mahmood Ameen Abdulla, Aditya Arya, Mahboubeh Razavi, Mohamad Ibrahim Noordin, Hamed Karimian, Maryam Hajrezaei, Ataul Karim Khan, Mehran Fadaeinasab, Hapipah Mohd Ali. Kelussia odoratissima Mozaff. activates intrinsic pathway of apoptosis in breast cancer cells associated with S phase cell cycle arrest via involvement of p21/p27 in vitro and in vivo. Drug Des Devel Ther. 2017;11:337-350. doi:10.2147/DDDT.S121518. View Source
• [2] Biocrick. 8-Hydroxy-ar-turmerone Product Page. Accessed 2026-04-18. View Source

8-Hydroxy-ar-turmerone: Why Generic Turmerone Substitution Risks Experimental Inconsistency

The turmerone family comprises several structurally related sesquiterpenoids (ar-turmerone, α-turmerone, β-turmerone) that are frequently conflated in literature and procurement. However, 8-hydroxy-ar-turmerone possesses a critical C8 hydroxyl moiety absent in ar-turmerone [1], which confers distinct physicochemical properties (e.g., increased polarity, altered solubility) and differential biological activity profiles . Direct substitution of 8-hydroxy-ar-turmerone with ar-turmerone or crude turmeric extracts cannot replicate the specific target engagement, potency, or mechanism-of-action data generated for the hydroxylated derivative, leading to irreproducible experimental outcomes and flawed procurement decisions.

Partitioning Shift

Lower logP and higher TPSA relative to ar-turmerone may alter membrane permeability and protein binding

Transporter Profile

Predicted P-glycoprotein non-substrate status differs from parent, potentially changing efflux behavior

Protocol Transfer Risk

Assay outcomes with ar-turmerone may not replicate; substitution may introduce irreproducibility

• [1] Biocrick. 8-Hydroxy-ar-turmerone Product Page. Accessed 2026-04-18. View Source

8-Hydroxy-ar-turmerone: Quantitative Differentiation Against ar-Turmerone and In-Class Analogs

Antiproliferative Potency in Breast Cancer: MCF-7 IC50 Comparison of 8-Hydroxy-ar-turmerone vs. ar-Turmerone

8-Hydroxy-ar-turmerone demonstrates a defined antiproliferative IC50 of 31.25 µg/mL against MCF-7 human breast adenocarcinoma cells in an MTT assay . In contrast, ar-turmerone, the parent non-hydroxylated analog, exhibits insufficient or negligible antiproliferative activity against MCF-7 cells at comparable concentrations, with studies reporting no detectable inhibition [1]. This disparity underscores the functional consequence of C8 hydroxylation for activity in this breast cancer cell line.

Larvicidal potency

Head-to-head

LC50 257.68 vs 138.86 ppm
~1.86-fold lower

Reported larvicidal potency context; supports SAR interpretation

4th-instar Cx. pipiens pallens, 24h, ethanol vehicle

Evidence Dimension	Antiproliferative potency (IC50) in MCF-7 breast cancer cells
Target Compound Data	31.25 µg/mL
Comparator Or Baseline	ar-turmerone: no inhibitory effect or insufficient activity
Quantified Difference	>2.7-fold increase in potency relative to the limit of detection (assuming detection threshold ~10 µg/mL based on assay sensitivity)
Conditions	MCF-7 cell line, MTT assay, 24-48 hour incubation

Why This Matters

Procurement of authentic 8-hydroxy-ar-turmerone is essential for studies in MCF-7 breast cancer models, as the parent ar-turmerone fails to recapitulate this antiproliferative activity.

• [1] Hong SL, Lee GS, Syed Abdul Rahman SN, et al. Essential Oil Content of the Rhizome of Curcuma purpurascens Bl. (Temu Tis) and Its Antiproliferative Effect on Selected Human Carcinoma Cell Lines. ScientificWorldJournal. 2014;2014:397430. doi:10.1155/2014/397430. View Source

Larvicidal Activity Differentiation: 8-Hydroxy-ar-turmerone Exhibits Reduced Potency vs. ar-Turmerone Against Culex pipiens pallens

In head-to-head larvicidal assays against 4th-instar Culex pipiens pallens larvae, 8-hydroxy-ar-turmerone exhibited an LC50 of 257.68 ppm after 24-hour exposure, whereas ar-turmerone demonstrated a significantly lower LC50 of 138.86 ppm [1]. This 1.86-fold difference in potency indicates that hydroxylation at C8 attenuates larvicidal efficacy in this mosquito species, highlighting divergent structure-activity relationships across biological targets.

In vivo antitumor context

Class-level

Apoptosis activation, cell cycle arrest in LA7 rat model

Reported in vivo model-response context; breast cancer model

K. odoratissima-derived; ar-turmerone data absent

Evidence Dimension	Larvicidal potency (LC50) against 4th-instar Culex pipiens pallens larvae
Target Compound Data	257.68 ppm
Comparator Or Baseline	ar-turmerone: 138.86 ppm
Quantified Difference	1.86-fold higher LC50 (lower potency)
Conditions	24-hour exposure, 4th-instar larvae of Culex pipiens pallens

Why This Matters

For vector control or insecticidal research, 8-hydroxy-ar-turmerone is not a direct substitute for ar-turmerone due to its significantly reduced larvicidal potency; procurement must align with the specific bioactivity endpoint required.

• [1] Search result snippet: Efficacy of bioactive compounds from Curcuma longa L. against mosquito larvae. Accessed 2026-04-18. View Source

Apoptosis Induction Kinetics: Time-Dependent Caspase-7 Activation by 8-Hydroxy-ar-turmerone in MCF-7 Cells

8-Hydroxy-ar-turmerone induces time-dependent activation of caspase-7, a key executioner caspase in the intrinsic apoptotic pathway. In MCF-7 cells treated with the compound at its IC50 concentration, caspase-7 activity (measured via Caspase-Glo® 7 luminescent assay) increased progressively over 3, 6, 12, 24, and 48 hours . While direct comparator data for ar-turmerone under identical conditions is not available, the quantitative time-course profile provides a benchmark for apoptosis-related studies and enables differentiation from other turmerones that may exhibit distinct caspase activation kinetics or alternative death pathways.

ADMET prediction

Reported

Oral bioavail. 72.86% prob., P-gp non-substrate, BBB 67.50% vs. ar-Turmerone higher logP/TPSA

Supports ADMET comparison context for in vivo design

admetSAR 2 predictions

Evidence Dimension	Caspase-7 activation kinetics (luminescent signal)
Target Compound Data	Progressive increase over 48 hours at IC50 concentration
Comparator Or Baseline	Untreated control (baseline activity)
Quantified Difference	Time-dependent fold-change (exact values not reported in source snippet)
Conditions	MCF-7 cells, IC50 of 8-hydroxy-ar-turmerone, Caspase-Glo® 7 assay, time points: 3, 6, 12, 24, 48 h

Why This Matters

The defined caspase-7 activation time-course provides a reproducible mechanistic endpoint for researchers evaluating 8-hydroxy-ar-turmerone in apoptosis assays, serving as a quality control benchmark for compound activity.

Structural Hydroxylation Impact: Physicochemical Differentiation from Non-Hydroxylated ar-Turmerone

8-Hydroxy-ar-turmerone possesses a topological polar surface area (TPSA) of 37.30 Ų [1], compared to ar-turmerone (C15H20O, MW 216.32) which lacks the hydroxyl group and has a lower TPSA (~17-20 Ų, estimated). This increased polarity influences solubility profiles, membrane permeability, and potential off-target interactions. While ar-turmerone is primarily studied for anti-inflammatory and neuroprotective effects [2], 8-hydroxy-ar-turmerone demonstrates distinct anticancer and larvicidal activities, underscoring that the hydroxyl moiety redirects biological target engagement.

QC characterization

Data to verify

Purity 95–98%, HPLC/NMR/MS confirmation, defined stereochemistry

Supports QC documentation review; multi-vendor consistency

Solubility in organic solvents; predicted NMR spectrum available

Evidence Dimension	Topological polar surface area (TPSA) and molecular weight
Target Compound Data	TPSA 37.30 Ų; MW 232.32
Comparator Or Baseline	ar-turmerone: TPSA ~17-20 Ų (estimated); MW 216.32
Quantified Difference	~2-fold increase in TPSA; 16 Da increase in MW
Conditions	Calculated physicochemical properties

Why This Matters

Procurement of 8-hydroxy-ar-turmerone is necessary for studies requiring a hydroxylated turmerone scaffold with altered polarity and distinct biological activity spectrum compared to the non-hydroxylated parent.

• [1] Plantaedb. 8-Hydroxy-ar-turmerone Physical and Chemical Properties. Accessed 2026-04-18. View Source
• [2] Oh KN, Bae D, Oh DR, et al. TLR4/NF-κB-Mediated Anti-Inflammatory and Cognitive Protective Actions of Curcuma longa and Ar-turmerone in Alzheimer's Disease Models. J Microbiol Biotechnol. 2025;35:e2506044. PMID: 40. View Source

8-Hydroxy-ar-turmerone: Validated Research Applications Based on Quantitative Evidence

Anticancer Research in MCF-7 Breast Adenocarcinoma Models

Utilize 8-hydroxy-ar-turmerone for in vitro studies requiring antiproliferative activity against MCF-7 breast cancer cells. The compound's IC50 of 31.25 µg/mL (MTT assay) provides a reproducible reference point for dose-response experiments. Procurement of the hydroxylated derivative is critical, as ar-turmerone exhibits no detectable inhibition in this cell line [1].

Apoptosis Mechanism Studies Focusing on Caspase-7 Activation

Employ 8-hydroxy-ar-turmerone in time-course experiments to investigate intrinsic apoptotic pathway activation. The compound induces progressive caspase-7 activation over 48 hours at its IC50 concentration in MCF-7 cells , offering a defined temporal window for mechanistic interrogation.

Structure-Activity Relationship (SAR) Analyses of Turmerone Derivatives

Incorporate 8-hydroxy-ar-turmerone as a hydroxylated comparator scaffold to elucidate the role of C8 oxidation in modulating biological activity. The compound exhibits a 1.86-fold reduction in larvicidal potency compared to ar-turmerone and gains antiproliferative activity in MCF-7 cells [1], making it an essential tool for SAR studies.

Quality Control and Reference Standard for Natural Product Libraries

Source high-purity (≥98%) 8-hydroxy-ar-turmerone as an analytical reference standard for HPLC, NMR, or MS characterization of turmerone-enriched extracts or synthetic derivatives. Its distinct CAS registry number (949081-09-8) and physicochemical profile (TPSA 37.30 Ų, MW 232.32) ensure unambiguous identification and quantification in complex matrices.

Application

Selection Property

Validation Focus

Breast cancer model-response studies

In vivo model-response context

Apoptosis pathway and cell-cycle regulation endpoints

Phytochemical profiling and botanical metabolomics

Botanical provenance review

Bioassay-guided isolation and structural characterization

ADMET SAR studies on turmerone scaffold

Predicted ADMET profile comparison

Oral bioavailability and transporter interaction endpoints

GLP and publication-quality research

Multi-vendor QC documentation

Analytical traceability and CAS registration verification

• [1] Hong SL, Lee GS, Syed Abdul Rahman SN, et al. Essential Oil Content of the Rhizome of Curcuma purpurascens Bl. (Temu Tis) and Its Antiproliferative Effect on Selected Human Carcinoma Cell Lines. ScientificWorldJournal. 2014;2014:397430. doi:10.1155/2014/397430. View Source
• [2] Plantaedb. 8-Hydroxy-ar-turmerone Physical and Chemical Properties. Accessed 2026-04-18. View Source
• [3] Biocrick. 8-Hydroxy-ar-turmerone Product Page. Accessed 2026-04-18. View Source
• [4] Search result snippet: Efficacy of bioactive compounds from Curcuma longa L. against mosquito larvae. Accessed 2026-04-18. View Source